5-(1,1-Dimethylheptyl)-2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-1,3-benzenediol
5-(1,1-Dimethylheptyl)-2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-1,3-benzenediol
Anandamide membrane transport inhibitor (IC50 = 14 μM) that is relatively metabolically stable. Displays some affinity for CB2 receptors but has only weak affinity for CB1 receptors and has no activity at VR1 receptors or FAAH. Anticonvulsive in vivo following systemic administration.
Brand Name:
Vulcanchem
CAS No.:
97452-63-6
VCID:
VC0004363
InChI:
InChI=1S/C25H38O2/c1-7-8-9-10-13-25(5,6)19-15-22(26)24(23(27)16-19)21-14-18(4)11-12-20(21)17(2)3/h14-16,20-21,26-27H,2,7-13H2,1,3-6H3/t20-,21+/m0/s1
SMILES:
CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)C)O
Molecular Formula:
C25H38O2
Molecular Weight:
370.6 g/mol
5-(1,1-Dimethylheptyl)-2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-1,3-benzenediol
CAS No.: 97452-63-6
Inhibitors
VCID: VC0004363
Molecular Formula: C25H38O2
Molecular Weight: 370.6 g/mol
| CAS No. | 97452-63-6 |
|---|---|
| Product Name | 5-(1,1-Dimethylheptyl)-2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-1,3-benzenediol |
| Molecular Formula | C25H38O2 |
| Molecular Weight | 370.6 g/mol |
| IUPAC Name | 5-(2-methyloctan-2-yl)-2-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]benzene-1,3-diol |
| Standard InChI | InChI=1S/C25H38O2/c1-7-8-9-10-13-25(5,6)19-15-22(26)24(23(27)16-19)21-14-18(4)11-12-20(21)17(2)3/h14-16,20-21,26-27H,2,7-13H2,1,3-6H3/t20-,21+/m0/s1 |
| Standard InChIKey | MPJURNPNPDQYSY-LEWJYISDSA-N |
| Isomeric SMILES | CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)[C@@H]2C=C(CC[C@H]2C(=C)C)C)O |
| SMILES | CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)C)O |
| Canonical SMILES | CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)C)O |
| Description | Anandamide membrane transport inhibitor (IC50 = 14 μM) that is relatively metabolically stable. Displays some affinity for CB2 receptors but has only weak affinity for CB1 receptors and has no activity at VR1 receptors or FAAH. Anticonvulsive in vivo following systemic administration. |
| Synonyms | 1'',1''-dimethylheptylcannabidiol 5-(1,1-dimethylheptyl)-2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-1,3-benzenediol 5-(1,1-dimethylheptyl)cannabidiol 5-(1,1-dimethylheptyl)cannabidiol, (1S-trans)-isome |
| PubChem Compound | 126670 |
| Last Modified | Nov 12 2021 |
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